ethyl 4-(1-benzyl-2,5-dioxo-3-pyrrolidinyl)-1-piperazinecarboxylate acetate

• IUPAC Name: acetic acid;ethyl 4-(1-benzyl-2,5-dioxopyrrolidin-3-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C18H23N3O4.C2H4O2/c1-2-25-18(24)20-10-8-19(9-11-20)15-12-16(22)21(17(15)23)13-14-6-4-3-5-7-14;1-2(3)4/h3-7,15H,2,8-13H2,1H3;1H3,(H,3,4)
• InChI Key: AAODNFADCOEETA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C2CC(=O)N(C2=O)CC3=CC=CC=C3.CC(=O)O
• Molecular Formula: C20H27N3O6
• Molecular Weight: 405.4 g/mol

Description

Ethyl 4-(1-benzyl-2,5-dioxo-3-pyrrolidinyl)-1-piperazinecarboxylate acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as Boc-piperazine or Boc-pip and is widely used in research laboratories for its unique properties.

Mechanism of Action

The mechanism of action of Boc-piperazine is not fully understood. However, it is believed to act as a potent inhibitor of certain enzymes and receptors in the body. This compound is also known to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic potential.
Biochemical and Physiological Effects:
Boc-piperazine has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce the production of inflammatory cytokines, and protect against oxidative stress. This compound has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

Boc-piperazine has several advantages for use in laboratory experiments. It is highly pure and stable, making it easy to work with. It is also readily available and relatively inexpensive. However, one limitation of this compound is that it may have limited solubility in certain solvents, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on Boc-piperazine. One potential area of research is the development of new drugs and therapies based on this compound. Another area of research is the investigation of the mechanism of action of Boc-piperazine and its potential applications in various diseases. Additionally, further studies are needed to explore the limitations and potential drawbacks of using this compound in laboratory experiments.

Scientific Research Applications

Boc-piperazine is widely used in scientific research for its potential applications in various fields. It is commonly used as a building block for the synthesis of various compounds, including peptides and small molecules. This compound is also used in the development of new drugs and therapies for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.